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Compound of Interest

Compound Name: Choline bromide (D13)
CAS No.: 203645-64-1
Cat. No.: B1429314
Get Quote
. J

Operational Safety Guide: Handling Choline
Bromide (D13)
Executive Summary: The Dual-Protection Mandate

Handling Choline Bromide-d13 (N,N,N-trimethyl-d9-1,1,2,2-d4-choline bromide) presents a
unique laboratory challenge that standard safety data sheets (SDS) often fail to capture. While
the biological hazard is classified as an irritant (Skin/Eye/Respiratory), the operational hazard is
its extreme hygroscopicity.

As a researcher, your PPE strategy must serve two masters:

» Biological Safety: Protecting your mucous membranes from quaternary ammonium salt
irritation.

o Data Integrity: Protecting the isotopic purity of the compound from atmospheric moisture
(H20), which compromises NMR baselines and quantitative stoichiometry.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1429314#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1429314?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

This guide synthesizes standard GHS compliance with "dry-chain” handling techniques
required for high-value deuterated isotopes.

Hazard Profile & Risk Assessment

Before selecting PPE, we must quantify the specific risks associated with this quaternary
amine.

Hazard Class GHS Classification Operational Implication

Fine dust generation during
_ weighing is the primary vector
Inhalation STOT SE 3 (H335)
for exposure. Causes

respiratory tract irritation.

Hygroscopic salts stick to skin
Skin Contact Skin Irrit. 2 (H315) and draw moisture, creating

concentrated local irritation.

High risk during transfer.[1]
] Crystalline dust can cause
Eye Contact Eye Irrit. 2 (H319) ) ]
physical abrasion and

chemical irritation.

Critical: Rapidly absorbs
atmospheric water. This ruins
o ) the mass accuracy of the
Reactivity Hygroscopic ]
standard and introduces
unwanted H-signals in tH-

NMR.

PPE Specifications: The "Why" Behind the Gear

Do not default to generic lab safety. Use this targeted protection matrix.

A. Hand Protection: Nitrile (The Standard)

o Material: Nitrile (Acrylonitrile Butadiene Rubber).
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e Thickness: Minimum 5 mil (0.12 mm).

o Why Nitrile? Natural rubber latex is avoided due to potential protein allergies and lower
resistance to organic solvents often used in conjunction with Choline Bromide (e.g.,
deuterated methanol or DMSO). Nitrile offers excellent resistance to quaternary ammonium
salts.

e Double Gloving: Recommended during the weighing step. The outer glove protects the
sample from skin oils; the inner glove protects you if the outer glove tears.

B. Eye Protection: Seal vs. Shield

o Standard Operation: Safety glasses with side shields (ANSI Z87.1).

o Powder Handling:Chemical Splash Goggles are required if handling open powder outside a
glove box. Choline bromide dust is light and easily airborne; standard glasses allow dust to
bypass the lens via the top gap.

C. Respiratory Protection[2][3]

¢ Primary Control: Chemical Fume Hood (Certified).

e Secondary Control: If weighing must occur on an open bench (not recommended for D13
due to moisture), use an N95 or P100 particulate respirator.

e Reasoning: The STOT SE 3 classification specifically flags respiratory irritation. Inhaling
hygroscopic dust dries mucous membranes rapidly, causing coughing and inflammation.

Decision Logic: PPE Selection

The following diagram illustrates the decision-making process for selecting the correct PPE
based on the state of the chemical.
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Start: Handling Choline Bromide (D13)

Determine Physical State

Weighing/Transfer \ Aliquoting/NMR Prep

Solid / Powder Form Dissolved in Solvent

Risk: Airborne Dust & Risk: Splash &
Moisture Absorption Solvent Toxicity
REQUIRED PPE: REQUIRED PPE:
1. Nitrile Gloves (Double) 1. Nitrile Gloves (Single)
2. Chemical Goggles 2. Safety Glasses w/ Shields
3. Lab Coat 3. Lab Coat
4. Fume Hood or Glove Box 4. Fume Hood

Click to download full resolution via product page

Figure 1: Decision matrix for selecting PPE based on the physical state of Choline Bromide
D13.[2][3]

Operational Protocol: The "Dry Chain" Workflow

This protocol ensures safety while preventing the degradation of the deuterated compound.
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Phase 1: Preparation

o Environment: Verify the relative humidity (RH) of the lab. If RH > 50%, consider using a glove
bag or glove box purged with Nitrogen or Argon.

 Static Control: Deuterated salts are often fine, dry powders prone to static. Use an anti-static
gun on the weighing boat and spatula. Static discharge can scatter the powder, creating an
inhalation hazard.

Phase 2: The Transfer (Critical Step)

o Don PPE: Put on lab coat, goggles, and double nitrile gloves.

Pre-Weigh: Tare the receiving vial (with cap) before opening the Choline Bromide container.

Open: Open the Choline Bromide D13 container inside the fume hood.

Transfer: Rapidly transfer the required amount. Do not leave the stock container open.

o Tip: If the compound has clumped (hygroscopic "caking"), do not chip at it aggressively, as
this ejects particulates. Gently break it apart with a clean, dry spatula.

Seal: Immediately recap the stock container and wrap with Parafilm to ensure a moisture
barrier.

Phase 3: Dissolution & Cleanup

» Solvent Addition: Add the deuterated solvent (e.g., D20, MeOD) immediately to the weighed
solid. Once in solution, the dust hazard is eliminated.

» Doffing: Remove outer gloves and dispose of them as contaminated waste. Wash hands
immediately to remove any traces of salt that may have migrated.

Emergency Response & Disposal
Accidental Exposure

e Skin: Wash with copious amounts of soap and lukewarm water for 15 minutes. Cold water
may not dissolve the salt efficiently; hot water opens pores.
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e Eyes: Flush immediately at an eyewash station for 15 minutes. Hold eyelids open.

e Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention
(STOT SE 3 indicates potential for respiratory distress).

Disposal Strategy

» Classification: Choline Bromide is a chemical waste.[4]
e Segregation:

o Solid Waste: Dispose of contaminated weighing boats and paper in "Solid Hazardous
Waste."

o Liquid Waste: If dissolved in deuterated chloroform (CDCIs), it must go to Halogenated
Waste. If dissolved in D20 or Methanol-d4, it generally goes to Non-Halogenated Waste
(check local EHS regulations regarding the bromide ion).

Workflow Visualization

The following diagram outlines the safe handling lifecycle.

1. Prep Area 2. Don PPE 3. Open Container 4. Transfer & Weigh

5. Reseal Stock
(Parafilm)
-
(Anti-static check) (Double Nitrile) (In Fume Hood) "1 (Minimize Air Exposure) \"
A / 6. Solubilize 7. Waste Disposal
S~ Next Use S (Eliminate Dust Hazard) (Segregate Streams)

A
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Figure 2: Step-by-step workflow for handling hygroscopic deuterated salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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